2-(4-Bromo-2-fluorophenoxy)ethanol
Description
2-(4-Bromo-2-fluorophenoxy)ethanol (C₈H₈BrFO₂) is a brominated and fluorinated aromatic ether-alcohol. It features a phenoxy group substituted with bromine at the 4-position and fluorine at the 2-position, linked to an ethanol moiety via an ether bond. The compound is synthesized through nucleophilic substitution reactions involving 4-bromo-2-fluorophenol and ethylene oxide derivatives, as demonstrated in intermediates described in patent literature .
Properties
CAS No. |
741699-22-9 |
|---|---|
Molecular Formula |
C8H8BrFO2 |
Molecular Weight |
235.05 g/mol |
IUPAC Name |
2-(4-bromo-2-fluorophenoxy)ethanol |
InChI |
InChI=1S/C8H8BrFO2/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5,11H,3-4H2 |
InChI Key |
KXKITMLIZXIYLA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)OCCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 2-(4-Bromo-2-fluorophenoxy)ethanol with structurally related compounds, focusing on molecular features, physicochemical properties, and functional distinctions.
Structural and Electronic Differences
- Halogen Effects: The bromine and fluorine substituents in 2-(4-Bromo-2-fluorophenoxy)ethanol create strong electron-withdrawing effects, enhancing the electrophilicity of the aromatic ring compared to non-halogenated analogs like 2-phenoxyethanol. This increases its reactivity in Suzuki couplings or nucleophilic substitutions .
- Functional Group Variations: The ethanol group enables hydrogen bonding, improving solubility in polar solvents compared to silane derivatives (e.g., triisopropylsilane in ). Replacement with acetic acid (as in ) introduces acidity (pKa ~2–4), making it suitable for salt formation or coordination chemistry. Silane-protected derivatives (e.g., ) are thermally stable but require deprotection for further functionalization.
Physicochemical Properties
- Solubility: 2-(4-Bromo-2-fluorophenoxy)ethanol is likely sparingly soluble in water due to its hydrophobic aromatic ring but miscible in organic solvents like THF or DCM. In contrast, the acetic acid derivative exhibits higher aqueous solubility at neutral pH.
- Thermal Stability: Silane derivatives (e.g., ) show higher thermal stability (>200°C) due to robust Si–O bonds, whereas the ethanol analog may decompose at lower temperatures.
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